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Personal protective equipment for handling (2-
(Diethylcarbamoyl)phenyl)boronic acid
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Compound of Interest |

(2-
Compound Name: (Diethylcarbamoyl)phenyl)boronic

acid

Cat. No.: B160980

Essential Safety and Handling Guide for (2-
(Diethylcarbamoyl)phenyl)boronic Acid

This guide provides crucial safety and logistical information for the handling, use, and disposal
of (2-(Diethylcarbamoyl)phenyl)boronic acid. The following procedures are based on
established safety protocols for similar boronic acid compounds and are intended for use by

trained professionals in a laboratory setting.

Hazard Identification and Personal Protective
Equipment

(2-(Diethylcarbamoyl)phenyl)boronic acid and related compounds are associated with
several potential hazards. Appropriate personal protective equipment (PPE) is mandatory to

ensure user safety.

Summary of Potential Hazards:
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Hazard Type

Description

Acute Oral Toxicity

Harmful if swallowed.[1][2][3][4]

Skin Irritation

Causes skin irritation.[2][5][6][7]

Eye Irritation

Causes serious eye irritation.[2][5][6][7]

Respiratory Irritation

May cause respiratory irritation.[2][6]

Aquatic Hazard

May cause long-lasting harmful effects to

aquatic life.[8]

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or goggles (compliant
with EN 166 or NIOSH
standards).[1][5][9] A face
shield may be required for

certain situations.[5]

Protects against dust particles

and splashes.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber), tested
according to EN 374.[1][5]
Gloves should be inspected

before use and disposed of

properly.[3]

Prevents skin contact and

irritation.

Skin and Body Protection

Long-sleeved laboratory coat
and protective clothing.[5][9]
Protective boots may be
necessary for some

operations.[5]

Minimizes skin exposure.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required when
dusts are generated.[8][9] A
dust respirator is

recommended.[5]

Prevents inhalation of airborne

particles.

Operational and Handling Protocols

Proper handling and storage are critical to maintaining the stability of the compound and

ensuring a safe laboratory environment.

Handling Procedures:

o Work in a well-ventilated area, preferably in a chemical fume hood with a local exhaust

system.[1][5][10]
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Avoid the formation of dust and aerosols.[1][2][10][11]

Do not eat, drink, or smoke in the handling area.[1][4]

Wash hands and face thoroughly after handling the material.[5][7]

Avoid contact with skin, eyes, and clothing.[2][5][11]

Storage Conditions:

Keep the container tightly closed.[2][5][6]

Store in a cool, dry, and dark place.[5]

The compound is hygroscopic; protect from moisture.[1][2]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
[51[12]

First Aid and Emergency Procedures

Immediate and appropriate first aid is essential in the event of exposure.
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Exposure Route First Aid Measures

If swallowed, rinse the mouth with water (only if
Ingestion the person is conscious).[1][2] Call a physician

or poison control center.[1][3][12]

Move the person to fresh air.[1][8] If not
Inhalation breathing, give artificial respiration.[2][11] Seek

medical attention if symptoms persist.[1][9]

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.[2][6]

Skin Contact [9] Remove contaminated clothing and wash it
before reuse.[5][6] If skin irritation occurs, seek
medical advice.[5][6][9]

Rinse cautiously with water for several minutes,

including under the eyelids.[1][5][9] Remove
Eye Contact contact lenses if present and easy to do.[5][8]

Continue rinsing and seek medical attention if

irritation persists.[5][6][9]

In Case of a Spill:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment, including respiratory protection.

Avoid generating dust.[8]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[2]

Clean the affected area thoroughly.[8]

Do not let the product enter drains.[2][8]

Disposal Plan
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Dispose of (2-(Diethylcarbamoyl)phenyl)boronic acid and its containers in accordance with
all applicable federal, state, and local regulations.[13] Contact a licensed professional waste
disposal service for proper disposal.[13]

Caption: Workflow for the safe handling of (2-(Diethylcarbamoyl)phenyl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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